84-70-8

Mersolite 37

In Stock

• CAS RN:
• 84-70-8

• Formula:
• C20H14Hg2O4

• InChI:
• InChI=1S/C8H6O4.2C6H5.2Hg/c9-7(10)5-3-1-2-4-6(5)8(11)12;2*1-2-4-6-5-3-1;;/h1-4H,(H,9,10)(H,11,12);2*1-5H;;/q;;;2*+1/p-2

• InChIKey:
• QFHSQCRSFKLKMT-UHFFFAOYSA-L

• Mersolite 37, also known as Mersolite 37, is a useful research compound. Its molecular formula is C20H14Hg2O4 and its molecular weight is 719.5 g/mol. The purity is usually 95%.

5Z-tetradecenoic acid

In Stock

• CAS RN:
• 5684-70-8

• Formula:
• C₁₄H₂₆O₂

• InChI:
• InChI=1S/C14H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h9-10H,2-8,11-13H2,1H3,(H,15,16)/b10-9-

• InChIKey:
• AFGUVBVUFZMJMX-KTKRTIGZSA-N

• Physeteric acid, also known as physeterate or 5Z-tetradecenoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Physeteric acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Physeteric acid has been detected in multiple biofluids, such as blood and urine. Within the cell, physeteric acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Physeteric acid can be converted into O-[(5Z)-tetradecenoyl]-L-carnitine and (5Z)-tetradecenoyl-CoA. Physeteric acid has been linked to several inborn metabolic disorders including long-chain-3-hydroxyacyl CoA dehydrogenase deficiency, very long chain acyl-CoA dehydrogenase deficiency, and multiple acyl-CoA dehydrogenase deficiency.
  Cis-tetradec-5-...

5-(1-Phenoxy-ethyl)-[1,3,4]thiadiazol-2-yl-amine

In Stock

• CAS RN:
• 76784-70-8

• Formula:
• C10H11N3OS

• InChI:
• InChI=1S/C10H11N3OS/c1-7(9-12-13-10(11)15-9)14-8-5-3-2-4-6-8/h2-7H,1H3,(H2,11,13)

• InChIKey:
• OYNCXTKLAZBINA-UHFFFAOYSA-N

• 5-(1-Phenoxy-ethyl)-[1,3,4]thiadiazol-2-yl-amine is a useful research compound. Its molecular formula is C10H11N3OS and its molecular weight is 221.28. The purity is usually 95%.

4'-Benzyloxyphenyl acetylene

In Stock

• CAS RN:
• 84284-70-8

• Formula:
• C15H12O

• InChI:
• InChI=1S/C15H12O/c1-2-13-8-10-15(11-9-13)16-12-14-6-4-3-5-7-14/h1,3-11H,12H2

• InChIKey:
• XQHAOXRZNLCKJO-UHFFFAOYSA-N

• 4'-Benzyloxyphenyl acetylene is a useful research compound. Its molecular formula is C15H12O and its molecular weight is 208.25 g/mol. The purity is usually 95%.

Divalproex sodium

In Stock

• CAS RN:
• 76584-70-8

• Formula:
• C16H31NaO4

• InChI:
• InChI=1S/2C8H16O2.Na/c2*1-3-5-7(6-4-2)8(9)10;/h2*7H,3-6H2,1-2H3,(H,9,10);/q;;+1/p-1

• InChIKey:
• MSRILKIQRXUYCT-UHFFFAOYSA-M

• Divalproex is a prodrug form of valproic acid that contains valproic acid and valproate sodium. Formulations containing divalproex exhibit delayed gastrointestinal absorption and are converted to valproic acid in the intestine, which reduces gastric irritation and nervous system side effects. Formulations containing divalproex are widely used for the treatment of seizures and bipolar disorder.
  Divalproex Sodium is a stable coordination compound comprised of sodium valproate and valproic acid with anticonvulsant and antiepileptic activities. Divalproex dissociates to the valproate ion in the gastrointestinal tract. This agent binds to and inhibits gamma-aminobutyric acid (GABA) transaminase and its anticonvulsant activity may be exerted by increasing brain concentration of GABA and by inhibiting enzymes that catabolize GABA or block the reuptake of GABA into glia and nerve ...

4-[1-(2-bromo-2-propenyl)-1H-benzimidazol-2-yl]-1-(2-methoxyphenyl)-2-pyrrolidinone

• CAS RN:
• 877784-70-8

• Formula:
• C21H20BrN3O2

• InChI:
• InChI=1S/C21H20BrN3O2/c1-14(22)12-25-17-8-4-3-7-16(17)23-21(25)15-11-20(26)24(13-15)18-9-5-6-10-19(18)27-2/h3-10,15H,1,11-13H2,2H3

• InChIKey:
• YYPNEYVSHQMWEZ-UHFFFAOYSA-N

• 4-[1-(2-bromo-2-propenyl)-1H-benzimidazol-2-yl]-1-(2-methoxyphenyl)-2-pyrrolidinone is a useful research compound. Its molecular formula is C21H20BrN3O2 and its molecular weight is 426.3g/mol. The purity is usually 95%.

2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide

In Stock

• CAS RN:
• 893384-70-8

• Formula:
• C17H17N3O2S

• InChI:
• InChI=1S/C17H17N3O2S/c1-13-4-6-14(7-5-13)19-16(21)12-23-17-18-8-9-20(17)11-15-3-2-10-22-15/h2-10H,11-12H2,1H3,(H,19,21)

• InChIKey:
• LVPXBCRWGFAFRW-UHFFFAOYSA-N

• 2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C17H17N3O2S and its molecular weight is 327.4. The purity is usually 95%.

N-(4-methoxybenzyl)-2-[(2-methylphenyl)amino]-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxamide

In Stock

• CAS RN:
• 893784-70-8

• Formula:
• C25H21N5O3S

• InChI:
• InChI=1S/C25H21N5O3S/c1-15-5-3-4-6-20(15)27-24-29-30-23(32)19-12-9-17(13-21(19)28-25(30)34-24)22(31)26-14-16-7-10-18(33-2)11-8-16/h3-13H,14H2,1-2H3,(H,26,31)(H,27,29)

• InChIKey:
• RHGHWWKIOJFDON-UHFFFAOYSA-N

• N-(4-methoxybenzyl)-2-[(2-methylphenyl)amino]-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C25H21N5O3S and its molecular weight is 471.54. The purity is usually 95%.

2-Chloro-4-heptanoylpyridine

In Stock

• CAS RN:
• 898784-70-8

• Formula:
• C12H16ClNO

• InChI:
• InChI=1S/C12H16ClNO/c1-2-3-4-5-6-11(15)10-7-8-14-12(13)9-10/h7-9H,2-6H2,1H3

• InChIKey:
• XCKDHTMGUARVLY-UHFFFAOYSA-N

• 2-Chloro-4-heptanoylpyridine is a useful research compound. Its molecular formula is C12H16ClNO and its molecular weight is 225.71 g/mol. The purity is usually 95%.

3-[(1,3-Dioxolan-2-yl)methoxy]pyridine

• CAS RN:
• 864684-70-8

• Formula:
• C9H11NO3

• InChI:
• InChI=1S/C9H11NO3/c1-2-8(6-10-3-1)13-7-9-11-4-5-12-9/h1-3,6,9H,4-5,7H2

• InChIKey:
• TYXSLUGRBHEZPS-UHFFFAOYSA-N

• 3-[(1,3-Dioxolan-2-yl)methoxy]pyridine is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.

2-(4-Methoxybenzyloxy)-4-methylquinoline

In Stock

• CAS RN:
• 937184-70-8

• Formula:
• C18H17NO2

• InChI:
• InChI=1S/C18H17NO2/c1-13-11-18(19-17-6-4-3-5-16(13)17)21-12-14-7-9-15(20-2)10-8-14/h3-11H,12H2,1-2H3

• InChIKey:
• NZVDQMQUHTVZAH-UHFFFAOYSA-N

• 2-(4-Methoxybenzyloxy)-4-methylquinoline is a useful research compound. Its molecular formula is C18H17NO2 and its molecular weight is 279.3 g/mol. The purity is usually 95%.

7-(Prop-2-yn-1-yl)-1,3-dipropyl-1H-purine-2,6(3H,7H)-dione

Usually In Stock

• CAS RN:
• 102284-70-8

• Formula:
• C14H18N4O2

• InChI:
• InChI=1S/C14H18N4O2/c1-4-7-16-10-15-12-11(16)13(19)18(9-6-3)14(20)17(12)8-5-2/h1,10H,5-9H2,2-3H3

• InChIKey:
• ZJNGTKZTSFZGPQ-UHFFFAOYSA-N

• 7-(Prop-2-yn-1-yl)-1,3-dipropyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C14H18N4O2 and its molecular weight is 274.32 g/mol. The purity is usually 95%.

1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-azetidine-3-carboxylic acid

In Stock

• CAS RN:
• 1289384-70-8

• Formula:
• C9H10ClN3O2S

• InChI:
• InChI=1S/C9H10ClN3O2S/c1-16-9-11-6(10)2-7(12-9)13-3-5(4-13)8(14)15/h2,5H,3-4H2,1H3,(H,14,15)

• InChIKey:
• JEMXWXHBKMKHBF-UHFFFAOYSA-N

• 1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-azetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C9H10ClN3O2S and its molecular weight is 259.71. The purity is usually 95%.

Cyclohex-3-en-1-yl-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379984-70-8

• Formula:
• C19H27N3O2

• InChI:
• InChI=1S/C19H27N3O2/c1-14-15(2)20-13-21-18(14)24-12-16-8-10-22(11-9-16)19(23)17-6-4-3-5-7-17/h3-4,13,16-17H,5-12H2,1-2H3

• InChIKey:
• AAKFOMZCUAPVRG-UHFFFAOYSA-N

• Cyclohex-3-en-1-yl-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C19H27N3O2 and its molecular weight is 329.444. The purity is usually 95%.

Sulfo DBCO-Amine

In Stock

• CAS RN:
• 2028284-70-8

• Formula:
• C21H21N3O5S

• InChI:
• InChI=1S/C21H21N3O5S/c22-13-19(30(27,28)29)21(26)23-12-11-20(25)24-14-17-7-2-1-5-15(17)9-10-16-6-3-4-8-18(16)24/h1-8,19H,11-14,22H2,(H,23,26)(H,27,28,29)

• InChIKey:
• LPNNWQSOQIRTRP-UHFFFAOYSA-N

• Sulfo DBCO-amine is a water-soluble building block containing DBCO moiety. This reagent can be used to derivatize carboxyl-containing molecules or activated esters (e.g. The NHS ester) with DBCO moiety through a stable amide bond. The low mass weight will add minimal spacer to modified molecules and the hydrophilic sulfonated spacer arm will greatly improve water solubility of DBCO derivatized molecules.